(1-isopropyl-1H-imidazol-2-yl)methanol
Cat. No. B186747
CAS RN:
135205-82-2
M. Wt: 140.18 g/mol
InChI Key: KPVALOXOWYHUNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“(1-isopropyl-1H-imidazol-2-yl)methanol” is a member of imidazoles . The IUPAC name for this compound is 1H-imidazol-2-ylmethanol .
Synthesis Analysis
The synthesis of a similar compound, “(4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol”, was prepared through a five-step process starting from commercially available 1-acetyladamantane . Each step proceeded in moderate-to-excellent yields and the overall yield across five steps was 28% .Molecular Structure Analysis
The compound was identified and characterized by 1H and 13C {1H} NMR, high-resolution mass spectroscopy, and elemental analysis . This molecule, as well as its precursors, are potential starting materials for further elaboration into new chelating ligands .Chemical Reactions Analysis
Each step in the synthesis of “(4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol” proceeded in moderate-to-excellent yields and the overall yield across five steps was 28% .Physical And Chemical Properties Analysis
The molecular weight of “(1-isopropyl-1H-imidazol-2-yl)methanol” is 140.19 g/mol . The compound was identified and characterized by 1H and 13C {1H} NMR, high-resolution mass spectroscopy, and elemental analysis .Scientific Research Applications
Application in Organic Synthesis
- Specific Scientific Field: Organic Synthesis
- Summary of the Application: The compound “(1-isopropyl-1H-imidazol-2-yl)methanol” and its derivatives have the potential to be used as precursors to the synthesis of biomimetic chelating ligands . These ligands are important in the field of bioinorganic chemistry due to their ability to act as donor ligands to metal atoms .
- Methods of Application or Experimental Procedures: The compound was prepared through a five-step process starting from commercially available 1-acetyladamantane. Each step proceeded in moderate-to-excellent yields and the overall yield across five steps was 28% .
- Results or Outcomes: The compound was identified and characterized by 1H and 13C {1H} NMR, high-resolution mass spectroscopy, and elemental analysis .
Application in Bioinorganic Chemistry
- Specific Scientific Field: Bioinorganic Chemistry
- Summary of the Application: The compound “(1-isopropyl-1H-imidazol-2-yl)methanol” and its derivatives have the potential to be used as precursors to the synthesis of biomimetic chelating ligands . These ligands are important in the field of bioinorganic chemistry due to their ability to act as donor ligands to metal atoms .
- Methods of Application or Experimental Procedures: The compound was prepared through a five-step process starting from commercially available 1-acetyladamantane. Each step proceeded in moderate-to-excellent yields and the overall yield across five steps was 28% .
- Results or Outcomes: The compound was identified and characterized by 1H and 13C {1H} NMR, high-resolution mass spectroscopy, and elemental analysis .
Application in the Synthesis of Functional Molecules
- Specific Scientific Field: Organic & Biomolecular Chemistry
- Summary of the Application: Imidazoles, such as “(1-isopropyl-1H-imidazol-2-yl)methanol”, are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . They are key components to functional molecules that are used in a variety of everyday applications .
- Methods of Application or Experimental Procedures: The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . This is due to the preponderance of applications to which this important heterocycle is being deployed .
- Results or Outcomes: Expedient methods for the synthesis of imidazoles are both highly topical and necessary .
Application in the Study of Reaction Pathways and Reactive Intermediates
- Specific Scientific Field: Bioinorganic Chemistry
- Summary of the Application: The compound “(1-isopropyl-1H-imidazol-2-yl)methanol” and its derivatives have the potential to be used as precursors to the synthesis of biomimetic chelating ligands . These ligands are important in the field of bioinorganic chemistry due to their ability to act as donor ligands to metal atoms . The bulky adamantyl group would be expected to provide a substantial steric shielding of a coordinated metal center—this steric shielding could promote the study of reaction pathways and reactive intermediates .
- Methods of Application or Experimental Procedures: The compound was prepared through a five-step process starting from commercially available 1-acetyladamantane. Each step proceeded in moderate-to-excellent yields and the overall yield across five steps was 28% .
- Results or Outcomes: The compound was identified and characterized by 1H and 13C {1H} NMR, high-resolution mass spectroscopy, and elemental analysis .
Application in the Synthesis of Functional Molecules
- Specific Scientific Field: Organic & Biomolecular Chemistry
- Summary of the Application: Imidazoles, such as “(1-isopropyl-1H-imidazol-2-yl)methanol”, are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . They are key components to functional molecules that are used in a variety of everyday applications .
- Methods of Application or Experimental Procedures: The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . This is due to the preponderance of applications to which this important heterocycle is being deployed .
- Results or Outcomes: Expedient methods for the synthesis of imidazoles are both highly topical and necessary .
Future Directions
properties
IUPAC Name |
(1-propan-2-ylimidazol-2-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c1-6(2)9-4-3-8-7(9)5-10/h3-4,6,10H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPVALOXOWYHUNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CN=C1CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50434795 |
Source
|
| Record name | (1-isopropyl-1H-imidazol-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50434795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-isopropyl-1H-imidazol-2-yl)methanol | |
CAS RN |
135205-82-2 |
Source
|
| Record name | (1-isopropyl-1H-imidazol-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50434795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
(1-isopropyl-1H-imidazol-2-yl)methanol
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Citations
For This Compound
4
Citations
(4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol was prepared through a five-step process starting from commercially available 1-acetyladamantane. Each step proceeded …
Number of citations: 3
www.mdpi.com
In order to develop orally active CCR5 antagonists, 1-propyl- or 1-isobutyl-1-benzazepine derivatives containing a sulfoxide moiety have been designed, synthesized, and evaluated for …
Number of citations: 133
www.sciencedirect.com
Highly purified 5-vinyl-1H-tetrazole was synthesized, which is in great demand in modern medicine and industry as a monomer for obtaining nitrogen-rich macromolecular compounds …
Number of citations: 3
www.mdpi.com
Synthesis of Pentacycloundecane (PCUD) Based Spiro-Pyrano-Cage Framework via Ring-Closing Metathesis
Here, we demonstrate a short synthetic route to pyrano cage systems containing pentacycloundecane units by employing ring-closing metathesis (RCM) as a key step. These cage …
Number of citations: 1
www.mdpi.com
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